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Compound of Interest

Compound Name: 5-Tert-butylnonan-5-ol

Cat. No.: B15489656 Get Quote

Disclaimer: This document provides a summary of available safety and handling information for

5-tert-butylnonan-5-ol. No specific Safety Data Sheet (SDS) for this compound was found in

the public domain. Therefore, the information presented herein is based on general principles

of chemical safety, data extrapolated from structurally similar compounds, and available

chemical database entries. This guide is intended for use by qualified individuals trained in

chemical handling and does not replace a formal risk assessment or the information that would

be provided in a manufacturer's SDS.

Introduction
5-tert-butylnonan-5-ol is a tertiary alcohol with the molecular formula C13H28O. As a long-

chain, branched alcohol, its physical and toxicological properties are expected to align with

general trends for this class of compounds. This guide provides an in-depth overview of its

known properties, extrapolated safety information, and best practices for its handling and use

in a laboratory setting.
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Property Value

IUPAC Name 5-tert-butylnonan-5-ol

Molecular Formula C13H28O

CAS Number 5340-80-7[1]

Molecular Weight 200.36 g/mol

Synonyms No widely recognized synonyms found.

Hazard Identification and Classification
Due to the absence of a specific GHS classification for 5-tert-butylnonan-5-ol, a presumptive

classification is made based on data for similar long-chain and branched alcohols.

Presumptive GHS Classification:

Flammable Liquids: Not classified (based on expected high flash point).

Skin Corrosion/Irritation: Category 3 (Mild irritant).

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation).

Acute Aquatic Toxicity: Category 3.

Chronic Aquatic Toxicity: Category 3.

Hazard Statements (Presumptive):

H316: Causes mild skin irritation.

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.
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H412: Harmful to aquatic life with long-lasting effects.

Precautionary Statements (Recommended):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

Physical and Chemical Properties
Limited empirical data for 5-tert-butylnonan-5-ol is available. The following table includes data

for the structural isomer 5-butyl-5-nonanol where noted.
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Property Value Source

Appearance
Expected to be a liquid or low-

melting solid.
General knowledge

Odor
Characteristic alcohol-like

odor.
General knowledge

Melting Point 20 °C (for 5-butyl-5-nonanol) [4]

Boiling Point
250.4 °C at 760 mmHg (for 5-

butyl-5-nonanol)
[4]

Flash Point
107.8 °C (for 5-butyl-5-

nonanol)
[4]

Density
0.832 g/cm³ (for 5-butyl-5-

nonanol)
[4]

Solubility in Water Expected to have low solubility. General knowledge

Vapor Pressure
0.00345 mmHg at 25°C (for 5-

butyl-5-nonanol)
[4]

Handling and Storage
Proper handling and storage procedures are crucial to ensure safety in the laboratory.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment

(PPE), including safety glasses with side shields or goggles, chemical-resistant gloves (e.g.,

nitrile), and a lab coat.[3]

Avoid breathing vapors or mists.[3]

Keep away from heat, sparks, and open flames.[3]
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Use non-sparking tools and ground/bond containers and receiving equipment to prevent

static discharge.[3]

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In case of exposure, follow these first aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

wash before reuse. If skin irritation occurs, get medical advice/attention.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If respiratory irritation or other symptoms persist, get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Toxicological Information
No specific toxicological data for 5-tert-butylnonan-5-ol is available. The information below is

based on general trends for long-chain and branched-chain alcohols.

Acute Toxicity: The acute toxicity of ethoxylated branched C13 alcohols is generally low to

moderate by the oral route and low via dermal and inhalation routes of exposure.[2]

Skin Irritation: Expected to be a mild skin irritant. Human patch studies on similar compounds

do not support a skin irritant classification.[2]
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Eye Irritation: Neat ethoxylated branched C13 alcohol is expected to be irritating to the eyes.

[2]

Sensitization: Not expected to be a skin sensitizer.[2]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data available. Repeated dose

toxicity studies on similar compounds in rats do not indicate any target organ effects, and

they are not genotoxic or carcinogenic and have a low potential for reproductive and

developmental toxicity.[2]

Experimental Protocols
No specific experimental protocols for the synthesis or use of 5-tert-butylnonan-5-ol were

found in the public domain. A general synthetic approach for tertiary alcohols involves the

reaction of a Grignard reagent with a ketone. For 5-tert-butylnonan-5-ol, this could involve the

reaction of a butylmagnesium halide with 2,2-dimethyl-3-heptanone or the reaction of a tert-

butylmagnesium halide with 5-nonanone. Researchers should consult relevant organic

chemistry literature for detailed synthetic procedures and adapt them with appropriate safety

precautions.

Visualizations
The following diagrams illustrate key safety and handling workflows.
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General Laboratory Chemical Handling Workflow

Preparation

Handling
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Dispense Chemical Carefully

Keep Container Closed When Not in Use

Clean Work Area

Dispose of Waste in
Designated Containers

Remove and Dispose of/Clean PPE

Wash Hands Thoroughly
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Caption: A generalized workflow for the safe handling of laboratory chemicals.
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Emergency Response for Chemical Exposure

Immediate Actions

Medical Attention

Chemical Exposure Occurs

Remove from Source of Exposure

Flush Affected Area
(Eyes/Skin) with Water

Remove Contaminated Clothing

Seek Immediate Medical Attention
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to Medical Personnel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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